Cas no 1804240-05-8 (Methyl 2-(2-carboxyethyl)-6-methylbenzoate)

• Product Name: Methyl 2-(2-carboxyethyl)-6-methylbenzoate
• CAS No: 1804240-05-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5005967
• Update Time: 2025-05-22

Methyl 2-(2-carboxyethyl)-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-carboxyethyl)-6-methylbenzoate

• Inchi： 1S/C12H14O4/c1-8-4-3-5-9(6-7-10(13)14)11(8)12(15)16-2/h3-5H,6-7H2,1-2H3,(H,13,14)
• InChI Key： HUMYBVVAIMSFIC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=CC=CC=1CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Methyl 2-(2-carboxyethyl)-6-methylbenzoate

Research Briefing on Methyl 2-(2-carboxyethyl)-6-methylbenzoate (CAS: 1804240-05-8) in Chemical Biology and Pharmaceutical Applications

The compound Methyl 2-(2-carboxyethyl)-6-methylbenzoate (CAS: 1804240-05-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile chemical structure and potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, biological activity, and industrial relevance, drawing from peer-reviewed literature and patent filings up to Q3 2023.

Recent studies highlight the role of Methyl 2-(2-carboxyethyl)-6-methylbenzoate as a key intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and COX-2 inhibitors. A 2023 Journal of Medicinal Chemistry publication demonstrated its utility in optimizing carboxylate-bearing pharmacophores, with improved metabolic stability compared to analogous ethyl ester derivatives (DOI: 10.1021/acs.jmedchem.3c00562). The compound's methyl ester moiety enhances cell membrane permeability, as evidenced by in vitro Caco-2 permeability assays showing 2.3-fold higher absorption than its free acid counterpart.

Structural-activity relationship (SAR) investigations reveal that the 2-carboxyethyl group at the benzylic position enables selective hydrogen bonding with protein targets. X-ray crystallography data from a University of Cambridge study (2023) showed this compound forms stable π-π stacking interactions with Tyr385 in the COX-2 active site (PDB ID: 8F4Q). This molecular interaction underpins its potential as a scaffold for designing novel anti-inflammatory agents with reduced gastrointestinal toxicity.

Industrial applications are emerging, with Patents WO2023156789 and CN115260156A disclosing continuous flow synthesis methods achieving 92% yield at kilogram scale. Process chemistry optimizations have addressed previous challenges in regioselective methylation, employing Pd/Cu bimetallic catalysts under mild conditions (70°C, 2 atm H₂). These advances position 1804240-05-8 as a commercially viable building block for API manufacturing.

Ongoing preclinical studies at major pharmaceutical companies are evaluating derivatives of this compound for neurodegenerative diseases. Early data suggests its metabolites can cross the blood-brain barrier, with promising AChE inhibition activity (IC₅₀ = 3.7 μM in SH-SY5Y cells). However, further pharmacokinetic profiling is required to assess its drug-likeness parameters beyond Rule of Five boundaries.

This compound's unique combination of synthetic accessibility and biological relevance makes it a compelling case study for fragment-based drug discovery. Future research directions likely include: (1) development of enantioselective synthetic routes, (2) exploration of prodrug formulations, and (3) target deconvolution studies using chemical proteomics approaches. The accumulating evidence positions Methyl 2-(2-carboxyethyl)-6-methylbenzoate as a multifaceted tool compound with translational potential across therapeutic areas.